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Introduction
1-Bromo-2,3-difluorobenzene is a halogenated aromatic hydrocarbon that has emerged as a

critical building block in modern organic synthesis.[1][2] Its unique substitution pattern,

featuring a bromine atom and two adjacent fluorine atoms on a benzene ring, imparts a distinct

combination of reactivity and physicochemical properties.[3][4] This makes it a highly sought-

after intermediate in the pharmaceutical, agrochemical, and materials science industries.[1][4]

The presence of the bromine atom provides a versatile handle for a variety of cross-coupling

reactions, while the fluorine atoms can significantly influence the metabolic stability, lipophilicity,

and binding affinity of target molecules, making it a valuable component in drug design.[1][2][3]

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,

and applications of 1-Bromo-2,3-difluorobenzene.

Chemical and Physical Properties
1-Bromo-2,3-difluorobenzene is a colorless to light yellow or peach-colored liquid under

standard conditions.[4][5][6] It is soluble in common organic solvents such as methanol,

ethanol, chloroform, and benzene.[4] The key physical and chemical properties are

summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₆H₃BrF₂ [1][4][7][8][9][10]

Molecular Weight 192.99 g/mol [1][3][4][7][8][10]

CAS Number 38573-88-5 [1][3][4][5][7][11]

Appearance
Colorless to light yellow/peach

liquid
[4][5][6]

Boiling Point 157-158 °C at 760 mmHg [12]

186-188 °C [4]

234 °C at 765 mmHg [1][5]

Melting Point -3 °C [4]

265 °C [5]

Density 1.724 g/mL at 25 °C [1][7]

1.692 g/cm³ [12]

Refractive Index n20/D 1.509 [1][7][12]

Flash Point 61 °C (141.8 °F) - closed cup [7][13][14]

49.5 °C [12]

142 °F [1][5]

InChI Key
RKWWASUTWAFKHA-

UHFFFAOYSA-N
[3][7]

Purity ≥98.0% (GC) to ≥99.0% [1][5][12][13]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 1-Bromo-2,3-
difluorobenzene.
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Spectroscopy Data Source(s)

¹H NMR

(CDCl₃, 300.1 MHz), δ: 7.00-

7.16 (m, 1H, Ar); 7.17-7.29 (m,

1H, Ar); 7.34-7.47 (m, 1H, Ar)

[6][11][15]

¹³C NMR

(CDCl₃, 75.5 MHz), δ: 110.40

(d, C(1), J = 17.5 Hz); 116.40

(d, C(4), J = 17.7 Hz); 124.70

(dd, C(5), J = 7.1 Hz, J = 5.0

Hz); 128.23 (d, C(6), J = 3.6

Hz); 148.10 (dd, C(2), J =

248.8 Hz, J = 14.3 Hz); 150.92

(dd, C(3), J = 251.9 Hz, J =

13.3 Hz)

[15]

¹⁹F NMR
(CDCl₃, 282.4 MHz), δ: -130.9

(m, 1 F, Ar), -134.8 (m, 1 F, Ar)
[11][15]

Mass Spec (MS)

m/z (Irel (%)): 194, 192 [M]+

(100, 99), 113 [M-Br]+ (88), 63

(60)

[11][15]

Synthesis and Experimental Protocols
Several synthetic routes to 1-Bromo-2,3-difluorobenzene have been reported. The choice of

method often depends on the starting materials and desired scale.

Method 1: Bromination of 2,3-Difluorotoluene
One of the most common laboratory-scale syntheses involves the radical bromination of 2,3-

difluorotoluene using N-bromosuccinimide (NBS) with a radical initiator like 2,2'-

azobis(isobutyronitrile) (AIBN).[4][15]

Experimental Protocol:

To a reaction flask, add 2,3-difluorotoluene (1 kg) and dichloromethane (6 L).[15]

Add AIBN (10 g).[15]
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Cool the mixture to 0-10 °C.[15]

Add N-bromosuccinimide (1.46 kg) in batches, maintaining the temperature between 0-10

°C.[15]

After the addition is complete, warm the reaction mixture to 40 °C and monitor the reaction

progress.[15]

Upon completion, cool the mixture to room temperature and filter.[15]

Wash the filtrate with water and separate the organic layer.[15]

Concentrate the organic phase to yield the product. A yield of 91% has been reported for a

similar intermediate.[15]

Method 2: Dehydrohalogenation of Halogenated
Cyclohexenes
This method involves a multi-step process starting from tetrafluoroethylene and buta-1,3-diene.

[3][11]

Experimental Protocol (from 1-bromo-5,5,6,6-tetrafluorocyclohex-1-ene):

Prepare a mixture of 1-bromo-5,5,6,6-tetrafluorocyclohex-1-ene (11.65 g) and

triethylbenzylammonium chloride (0.15 g, 0.7 mmol).[6][11][15]

Add a 50% aqueous solution of KOH (18.0 g, 160 mmol) to the mixture at 30-35 °C over 30

minutes.[6][11][15]

Heat the reaction mixture to 75-85 °C and maintain for 2 hours.[6][11][15]

Cool the reaction mixture and dilute with water.[6][11][15]

Extract the organic product with dichloromethane (CH₂Cl₂).[6][11][15]

Dry the organic extract over calcium chloride (CaCl₂).[6][11][15]

Distill the product to purify.[6][11][15]
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Experimental Protocol (from 3,4-dibromo-1,1,2,2-tetrafluorocyclohexane):

To a mixture of 3,4-dibromo-1,1,2,2-tetrafluorocyclohexane (100.0 g) and

triethylbenzylammonium chloride (0.94 g, 4 mmol), add a 50% aqueous solution of KOH

(140.0 g, 1.25 mol) while maintaining the temperature between 20-30 °C for 1.5 hours.[11]

Stir the reaction mixture at 80-85 °C for 2 hours.[11]

Distill the organic product with water vapor.[11]

Dry the collected organic product over CaCl₂.[11]

Perform a final distillation to obtain the purified product.[11]
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Synthesis of 1-Bromo-2,3-difluorobenzene

2,3-Difluorotoluene

1-Bromo-2,3-difluorobenzene

Radical Bromination

N-Bromosuccinimide (NBS)
+ AIBN

Tetrafluoroethylene +
Buta-1,3-diene

Halogenated Cyclohexene
Intermediates

Copyrolysis & Halogenation

Dehydrohalogenation

KOH (aq)

Reactivity of 1-Bromo-2,3-difluorobenzene

1-Bromo-2,3-difluorobenzene

Electrophilic Aromatic
Substitution (EAS)

Cross-Coupling Reactions
(e.g., Suzuki, Heck)

Nucleophilic Aromatic
Substitution (SNAr)

Functionalized Difluorophenyl
Derivatives
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Applications Workflow

1-Bromo-2,3-difluorobenzene

Pharmaceutical
Intermediates

Agrochemical
Intermediates

Materials Science
Precursors

Active Pharmaceutical
Ingredients (APIs)

(e.g., CGRP Antagonists)

Herbicides, Fungicides
(e.g., Flumioxazin)

Liquid Crystals, Polymers,
OLEDs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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